Cas no 1272738-10-9 (3-Benzofuranamine, 2,3-dihydro-6-(methylthio)-, (3S)-)

• Product Name: 3-Benzofuranamine, 2,3-dihydro-6-(methylthio)-, (3S)-
• CAS No: 1272738-10-9
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• CID: 5582377
• PubChem ID: 55293148
• Update Time: 2025-07-09

3-Benzofuranamine, 2,3-dihydro-6-(methylthio)-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 3-Benzofuranamine, 2,3-dihydro-6-(methylthio)-, (3S)-
• (S)-6-(methylthio)-2,3-dihydrobenzofuran-3-amine
• 1272738-10-9
• AKOS006367735
• (3S)-6-METHYLTHIO-2,3-DIHYDROBENZO[B]FURAN-3-YLAMINE
• N16546

• Inchi： 1S/C9H11NOS/c1-12-6-2-3-7-8(10)5-11-9(7)4-6/h2-4,8H,5,10H2,1H3/t8-/m1/s1
• InChI Key： IRILIZGMAOTYIM-MRVPVSSYSA-N
• SMILES： S(C)C1C=CC2=C(C=1)OC[C@H]2N

Computed Properties

• Exact Mass: 181.05613515g/mol
• Monoisotopic Mass: 181.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 60.6Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 282.6±40.0 °C(Predicted)
• pka: 8.66±0.20(Predicted)

Additional information on 3-Benzofuranamine, 2,3-dihydro-6-(methylthio)-, (3S)-

Introduction to 3-Benzofuranamine, 2,3-dihydro-6-(methylthio)-, (3S) and Its Significance in Modern Chemical Research

3-Benzofuranamine, 2,3-dihydro-6-(methylthio)-, (3S), identified by its CAS number 1272738-10-9, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its benzofuran core structure modified with a methylthio group and a specific stereochemical configuration at the 3-position, has garnered attention due to its unique pharmacophoric properties and potential applications in drug discovery.

The benzofuran scaffold is a privileged structure in medicinal chemistry, known for its prevalence in biologically active compounds. The presence of the amine functional group at the 2-position enhances the compound's ability to interact with biological targets, while the methylthio substitution at the 6-position introduces additional electronic and steric effects that can modulate its binding affinity and selectivity. The (3S) configuration further adds a layer of stereochemical specificity, which is crucial for optimizing pharmacological activity.

In recent years, there has been a growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis. The (3S) configuration of 3-Benzofuranamine, 2,3-dihydro-6-(methylthio)-, (3S) makes it a valuable building block for constructing enantiomerically pure compounds, which are often required for therapeutic applications. The compound's ability to serve as a precursor in the synthesis of more complex molecules has been explored in several cutting-edge research studies.

One notable application of this compound is in the synthesis of potential kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. Researchers have leveraged the structural features of 3-Benzofuranamine, 2,3-dihydro-6-(methylthio)-, (3S) to develop novel inhibitors targeting specific kinase isoforms. These inhibitors have shown promise in preclinical studies, demonstrating efficacy in disrupting aberrant signaling pathways.

The methylthio group in 3-Benzofuranamine, 2,3-dihydro-6-(methylthio)-, (3S) also contributes to its versatility as a synthetic intermediate. Sulfur-containing heterocycles are known for their stability and reactivity, making them ideal candidates for further functionalization. Recent advances in transition metal-catalyzed cross-coupling reactions have enabled the introduction of additional substituents at strategic positions within the molecule, expanding its synthetic utility.

Another area where this compound has found relevance is in the development of antimicrobial agents. The benzofuran core exhibits inherent antimicrobial properties due to its ability to disrupt bacterial cell wall synthesis and membrane integrity. By incorporating the specific modifications present in 3-Benzofuranamine, 2,3-dihydro-6-(methylthio)-, (3S), researchers have been able to enhance these properties and develop novel antibiotics with improved efficacy against resistant strains.

The stereochemical purity of (3S)-configured derivatives is particularly important in this context. Enantiopure compounds often exhibit distinct pharmacological profiles compared to their racemic counterparts. This phenomenon has been observed in several clinical trials where enantiomerically pure drugs have demonstrated superior therapeutic outcomes with fewer side effects. The synthesis of (3S)-configured analogs using 3-Benzofuranamine, 2,3-dihydro-6-(methylthio)-, (3S) as a key intermediate has therefore been a focus of recent research efforts.

In conclusion,1272738-10-9 represents a compound with multifaceted applications in pharmaceutical research. Its unique structural features make it an invaluable tool for developing new drugs targeting various diseases. The ongoing exploration of its synthetic potential and biological activity underscores its importance as a cornerstone molecule in modern chemical biology.